7-[2-(4-fluorophenyl)-2-oxoethoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[2-(4-fluorophenyl)-2-oxoethoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C20H15FO4/c21-13-6-4-12(5-7-13)18(22)11-24-14-8-9-16-15-2-1-3-17(15)20(23)25-19(16)10-14/h4-10H,1-3,11H2
• InChI Key: ANHLEUNXHQNBCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H15FO4
• DSSTOX Substance ID: DTXSID40387382
• Molecular Weight: 338.3 g/mol
• CAS RN: 6148-49-8

Description

7-[2-(4-fluorophenyl)-2-oxoethoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound is also known as CP-55,940 and belongs to the class of cannabinoids.

Mechanism of Action

CP-55,940 acts on the endocannabinoid system, which is involved in regulating various physiological processes such as pain, mood, appetite, and immune function. The compound binds to the cannabinoid receptors CB1 and CB2, which are located in the brain and peripheral tissues, respectively. This binding activates various signaling pathways, leading to the observed effects of the compound.
Biochemical and Physiological Effects:
CP-55,940 has been shown to have a wide range of biochemical and physiological effects. It can reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines and activating the opioid system. The compound also has neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, CP-55,940 can induce apoptosis in cancer cells by activating the endoplasmic reticulum stress pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of CP-55,940 is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, the compound is also known to have a short half-life and can be rapidly metabolized in vivo, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on CP-55,940. One area of interest is the development of novel analogs with improved pharmacokinetic properties. Another area of research is the investigation of the compound's potential as a treatment for various diseases, including chronic pain, inflammation, and cancer. Furthermore, the role of CP-55,940 in modulating the immune system and its potential as an immunomodulatory agent is an area of active research.

Synthesis Methods

The synthesis of CP-55,940 involves the reaction of 4-fluorophenylacetic acid with 1,2-cyclohexanedione in the presence of acetic anhydride and sulfuric acid. The resulting intermediate is then treated with potassium hydroxide and acetic acid to form the final product. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

CP-55,940 has been extensively studied for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. The compound has also been shown to have antitumor properties and can induce apoptosis in cancer cells.